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This document provides detailed application notes and protocols for the utilization of

decahydrate-based composites as thermal energy storage materials in building applications.

The focus is on sodium sulfate decahydrate (Na₂SO₄·10H₂O), also known as Glauber's salt, a

promising phase change material (PCM) due to its high latent heat of fusion, appropriate phase

transition temperature for thermal comfort in buildings, low cost, and non-flammability.[1]

However, pure sodium sulfate decahydrate suffers from significant drawbacks that hinder its

direct application, including supercooling (remaining in a liquid state below its freezing point),

phase segregation (separation of the anhydrous salt from water upon melting), and leakage.[1]

[2] This document outlines the formulation of composite materials designed to overcome these

challenges and provides protocols for their synthesis, characterization, and incorporation into

building materials.

Introduction to Decahydrate-Based PCM
Composites
Decahydrate-based composites are engineered materials that incorporate sodium sulfate

decahydrate with various additives to enhance its thermophysical properties and long-term

stability. These additives include:
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Nucleating Agents: To mitigate supercooling by providing sites for crystal formation. Borax

(sodium tetraborate decahydrate) is a commonly used and effective nucleating agent.[3]

Thickening/Gelling Agents: To prevent phase segregation by increasing the viscosity of the

molten salt hydrate and keeping the anhydrous salt suspended. Common agents include

carboxymethyl cellulose (CMC), sodium polyacrylate (SPA), and dextran sulfate sodium

(DSS).[2][3][4]

Temperature Modifiers: To adjust the phase change temperature to a desired range for

specific building applications. Salts such as sodium chloride (NaCl) and potassium chloride

(KCl) are often used to create eutectic mixtures with a lower melting point.[3]

Encapsulating/Porous Materials: To prevent leakage of the molten salt hydrate and provide

structural stability. These can range from microencapsulation in polymer shells to

impregnation into porous materials like expanded graphite, perlite, or lightweight aggregates.

[5][6]

By creating these composites, the thermal energy storage capabilities of sodium sulfate

decahydrate can be effectively harnessed to improve the energy efficiency and thermal

comfort of buildings. Applications include incorporation into concrete, mortar, gypsum boards,

and other building envelope components to reduce heating and cooling loads and shift peak

energy demand.[7][8]

Quantitative Data Presentation
The following tables summarize the quantitative data for various decahydrate-based

composite formulations and their performance when integrated into building materials.

Table 1: Thermal Properties of Decahydrate-Based PCM Composites
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Composite
Formulation
(wt%)

Melting Point
(°C)

Latent Heat of
Fusion (J/g)

Supercooling
(°C)

Reference

Na₂SO₄·10H₂O

(Pure)
~32.4 >200 High [1]

Na₂SO₄·10H₂O +

9% NaCl + 4%

Borax + 3% SPA

21 171 Low [3]

Na₂SO₄·10H₂O +

12% NaCl + 4%

Borax + 3% SPA

- 139 Low [3]

86.4%

Na₂SO₄·10H₂O +

9.6%

Na₂CO₃·10H₂O +

4% NaCl + 3%

Borax + 0.1%

Sodium Tylose

24.6 179.6 0.3 [9]

50%

Na₂SO₄·10H₂O +

50%

Na₂CO₃·10H₂O

25.18 187.46 - [3]

20%

Na₂SO₄·10H₂O +

80%

Na₂HPO₄·12H₂O

25.86 210 - [3]

Na₂SO₄·10H₂O +

5% KCl + 5%

PAM + 3%

Expanded

Graphite

23.6 111 - [3]

Na₂SO₄·10H₂O +

10% NaCl + 10%

13.4 128 - [3]
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KCl + CMC

Na₂SO₄·10H₂O

microencapsulat

ed in silica shell

33.6 125.6 - [4]

Table 2: Mechanical Properties of Building Materials with Decahydrate-Based PCMs
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Building
Material

PCM
Composite
Type &
Content

28-Day
Compressive
Strength (MPa)

28-Day
Flexural
Strength (MPa)

Reference

Mortar (Control) 0% - - [10]

Mortar
5% Glauber's

Salt
- - [10]

Mortar
10% Glauber's

Salt
27.955 2.15 [10]

Mortar
15% Glauber's

Salt
- - [10]

Mortar
20% Glauber's

Salt
- - [10]

Mortar
25% Glauber's

Salt
18.235 1.384 [10]

Foam Concrete

(Control)
0% 9.35 (7-day) - [11]

Foam Concrete 10% PCM6D 5.6 (7-day) - [11]

Foam Concrete 10% PCM18D 7.3 (7-day) - [11]

Cement Mortar 5% EHS/EGO - - [8]

Cement Mortar 10% EHS/EGO - - [8]

Cement Mortar 15% EHS/EGO - - [8]

Cement Mortar 20% EHS/EGO - - [8]

EHS/EGO: Eutectic Hydrate Salt/Expanded Graphite Oxide

Experimental Protocols
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Synthesis of a Stabilized Sodium Sulfate Decahydrate
Composite
This protocol describes the preparation of a sodium sulfate decahydrate composite with a

modified melting point and improved stability, based on formulations found in the literature.[3]

Materials:

Anhydrous Sodium Sulfate (Na₂SO₄)

Sodium Chloride (NaCl)

Sodium Tetraborate Decahydrate (Borax)

Sodium Polyacrylate (SPA)

Distilled Water

Equipment:

Beaker

Magnetic stirrer with heating plate

Weighing balance (accuracy ±0.1 mg)

Spatula

Procedure:

Determine Composition: Based on the desired thermal properties, determine the weight

percentages of each component. For a composite with a melting point of approximately

21°C, a composition of Na₂SO₄·10H₂O with 9 wt% NaCl, 4 wt% Borax, and 3 wt% SPA can

be targeted.[3]

Calculate Component Masses: Calculate the required mass of anhydrous Na₂SO₄ and water

to form the decahydrate, and the masses of the additives based on the total weight of the

final composite.
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Dissolution: In a beaker, heat the calculated amount of distilled water to approximately 40-

50°C.

Mixing: While stirring with a magnetic stirrer, add the anhydrous sodium sulfate, sodium

chloride, and borax to the heated water. Continue stirring until all salts are completely

dissolved.

Thickener Addition: Gradually add the sodium polyacrylate to the solution while continuously

stirring. Continue stirring until the thickener is fully dispersed and the solution becomes a

homogeneous gel.

Cooling: Allow the composite to cool to room temperature while stirring.

Storage: Store the prepared composite in a sealed container to prevent water evaporation.

Incorporation of PCM Composite into Cement Mortar
This protocol outlines the procedure for incorporating the synthesized PCM composite into a

cement mortar mix.

Materials:

Portland Cement

Standard Sand

Water

Prepared PCM Composite

Equipment:

Mortar Mixer

Molds for compressive and flexural strength specimens (e.g., 50x50x50 mm cubes and

40x40x160 mm prisms)

Trowel
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Curing tank

Procedure:

Mix Design: Determine the mix proportions for the cement mortar, including the percentage

of PCM composite to be added (typically as a partial replacement of fine aggregate by

weight).[8]

Dry Mixing: In the mortar mixer, dry mix the cement and sand for approximately 1-2 minutes

until a uniform color is achieved.

PCM Addition: Add the prepared PCM composite to the dry mix and mix for another 2

minutes.

Water Addition: Gradually add the required amount of water and mix for an additional 3-5

minutes until a consistent and workable mortar is obtained.

Casting: Pour the fresh mortar into the molds in layers, tamping each layer to ensure proper

compaction and removal of air voids.

Curing: After 24 hours, demold the specimens and place them in a curing tank with water at

a constant temperature (e.g., 20 ± 2°C) for the specified curing period (e.g., 7, 14, or 28

days).

Thermal Characterization: Differential Scanning
Calorimetry (DSC)
DSC is used to determine the thermal properties of the PCM composite, such as

melting/solidification temperatures and latent heat of fusion.

Equipment:

Differential Scanning Calorimeter (DSC)

Hermetically sealed aluminum pans

Procedure:
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Sample Preparation: Accurately weigh a small sample (5-10 mg) of the PCM composite into

an aluminum DSC pan and hermetically seal it.[11]

Instrument Setup: Place the sealed sample pan and an empty reference pan in the DSC cell.

Thermal Program: Program the DSC with the desired temperature profile. A typical program

involves:

Equilibration at a temperature below the expected melting point (e.g., 0°C).

Heating at a constant rate (e.g., 5°C/min) to a temperature above the melting point (e.g.,

50°C).

Isothermal holding for a few minutes.

Cooling at a constant rate (e.g., 5°C/min) back to the starting temperature.

Data Analysis: Analyze the resulting heat flow versus temperature curve to determine the

onset and peak temperatures of melting and solidification, and integrate the peak areas to

calculate the latent heat of fusion and solidification.

Mechanical Testing of PCM-Enhanced Mortar/Concrete
a) Compressive Strength Test (ASTM C109/C109M)

Equipment:

Compression testing machine

Procedure:

Specimen Preparation: Use cured cubic specimens (e.g., 50x50x50 mm).

Testing: Place the specimen in the center of the compression testing machine.

Load Application: Apply a compressive load at a constant rate until the specimen fails.

Data Recording: Record the maximum load at failure.
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Calculation: Calculate the compressive strength by dividing the maximum load by the cross-

sectional area of the specimen. Test at least three specimens and report the average

strength.

b) Flexural Strength Test (ASTM C348)

Equipment:

Flexural strength testing machine (three-point bending setup)

Procedure:

Specimen Preparation: Use cured prismatic specimens (e.g., 40x40x160 mm).

Testing: Place the specimen in the three-point bending fixture.

Load Application: Apply a load to the center of the specimen at a constant rate until fracture.

Data Recording: Record the maximum load at failure.

Calculation: Calculate the flexural strength (modulus of rupture) using the appropriate

formula based on the specimen dimensions and the failure load. Test at least three

specimens and report the average strength.
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Workflow for the synthesis of a stabilized decahydrate composite PCM.
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Experimental workflow for the preparation and testing of PCM-enhanced mortar.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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